Cas no 848657-90-9 (3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide)

• Product Name: 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide
• CAS No: 848657-90-9
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• CID: 6464336
• Update Time: 2025-05-24

3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide
• 3-oxo-N-[3-(trifluoromethyl)phenyl]-2,4-dihydroquinoxaline-1-carboxamide

• Inchi： 1S/C16H12F3N3O2/c17-16(18,19)10-4-3-5-11(8-10)20-15(24)22-9-14(23)21-12-6-1-2-7-13(12)22/h1-8H,9H2,(H,20,24)(H,21,23)
• InChI Key： JIZDQKMDKPQKQT-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C2=C(C=CC=C2)NC(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide

Comprehensive Analysis of 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide (CAS No. 848657-90-9)

The compound 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide (CAS No. 848657-90-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrahydroquinoxaline core and a trifluoromethylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on drug discovery and precision agriculture, where CAS No. 848657-90-9 could play a pivotal role. The compound’s carboxamide group further enhances its versatility, enabling it to form hydrogen bonds with target proteins, a feature highly sought after in medicinal chemistry.

One of the most frequently asked questions about 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide revolves around its synthesis and scalability. Current methodologies often involve multi-step reactions, including cyclization and amidation, which require optimization for industrial-scale production. Researchers are also exploring greener synthetic routes to align with the global push for sustainable chemistry.

The compound’s potential applications extend beyond pharmaceuticals. In the agrochemical sector, its structural motifs are being investigated for pest control and herbicide development. The trifluoromethyl group, in particular, is known to improve the bioavailability and environmental persistence of agrochemicals, making CAS No. 848657-90-9 a valuable candidate for next-generation formulations.

Another area of interest is the compound’s role in material science. Its rigid tetrahydroquinoxaline backbone and aromatic components make it a potential building block for advanced polymers and coatings. This versatility underscores the importance of 848657-90-9 in interdisciplinary research.

From a regulatory perspective, 3-oxo-N-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers must adhere to standard safety protocols, especially when working with fluorinated compounds, to ensure workplace safety and environmental protection.

In conclusion, CAS No. 848657-90-9 represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and broad applicability make it a subject of ongoing research, with promising prospects in drug development, agrochemical innovation, and beyond. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to multiple industries.